1-(2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-N-phenyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]-7-methyl-4-oxo-N-phenyl-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C25H21FN4O3/c1-15-8-10-18(12-21(15)26)28-22(31)14-30-13-20(25(33)29-17-6-4-3-5-7-17)23(32)19-11-9-16(2)27-24(19)30/h3-13H,14H2,1-2H3,(H,28,31)(H,29,33)
• InChI Key: ZIRHACHJVHNMKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2N=C(C=C3)C)C(=O)NC4=CC=CC=C4)F
• Molecular Formula: C25H21FN4O3
• Molecular Weight: 444.5 g/mol

Description

1-(2-((3-fluoro-4-methylphenyl)amino)-2-oxoethyl)-7-methyl-4-oxo-N-phenyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H21FN4O3 and its molecular weight is 444.466. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Properties

Naphthyridine derivatives have been synthesized and evaluated for their antibacterial activities. For example, research has shown that pyridonecarboxylic acids and their analogs exhibit potent antibacterial activity against a variety of pathogens. These compounds' structure-activity relationships have been studied to identify the chemical moieties critical for antibacterial efficacy. Such research provides a foundation for the development of new antibacterial agents that could address the growing concern of antibiotic resistance (Egawa et al., 1984).

Antitumor and Cytotoxic Activity

Naphthyridine derivatives have also been explored for their antitumor properties. Studies have demonstrated that carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones possess potent cytotoxicity against cancer cell lines, including murine P388 leukemia and Lewis lung carcinoma. These findings suggest that naphthyridine derivatives could serve as a basis for developing new anticancer drugs (Deady et al., 2005).

Anti-inflammatory Properties

In addition to their antimicrobial and antitumor activities, certain naphthyridine derivatives have shown potential as anti-inflammatory agents. Research has identified compounds within this class that exhibit significant inhibition of pro-inflammatory cytokines, suggesting their utility in treating inflammatory diseases. This dual functionality—combining cytotoxic and anti-inflammatory activities—indicates the versatility of naphthyridine derivatives in medicinal chemistry and drug design (Madaan et al., 2013).